Cas no 1040634-49-8 (3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione)

3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione structure
1040634-49-8 structure
Product Name:3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
CAS No:1040634-49-8
MF:C25H26N6O3
MW:458.512344837189
CID:6086699
PubChem ID:27369530
Update Time:2024-01-16

3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
    • 1,3-dimethyl-5-(2-methylpropyl)-8-(4-phenylmethoxyphenyl)purino[8,9-c][1,2,4]triazole-2,4-dione
    • Z992053518
    • F2259-1291
    • AKOS005260044
    • 1040634-49-8
    • 3-(4-(benzyloxy)phenyl)-9-isobutyl-5,7-dimethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione
    • Inchi： 1S/C25H26N6O3/c1-16(2)14-30-20-22(28(3)25(33)29(4)23(20)32)31-21(26-27-24(30)31)18-10-12-19(13-11-18)34-15-17-8-6-5-7-9-17/h5-13,16H,14-15H2,1-4H3
    • InChI Key： MVEFRYSTLIVNBX-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N1C(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])=NN=C1N2C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 458.20663871g/mol
  • Monoisotopic Mass: 458.20663871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 751
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 85Ų

3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2259-1291-2μmol
3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
 1040634-49-8 90%+
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3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
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F2259-1291-2mg
3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
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3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione Related Literature

Related Categories

1040634-49-8 (3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione) Related Products

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